Cas no 896327-21-2 (N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide)

• Product Name: N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide
• CAS No: 896327-21-2
• MF: C₂₀H₁₈FNO₄S₂
• MW: 419.489626407623
• CID: 6577922
• Update Time: 2025-05-19

N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide
• Acetamide, N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-2-phenoxy-

• Inchi： 1S/C20H18FNO4S2/c21-15-8-10-17(11-9-15)28(24,25)19(18-7-4-12-27-18)13-22-20(23)14-26-16-5-2-1-3-6-16/h1-12,19H,13-14H2,(H,22,23)
• InChI Key： BERUGNBMOGBIHB-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(F)C=C1)(=O)=O)C1SC=CC=1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 692.5±55.0 °C(Predicted)
• pka: 13.38±0.46(Predicted)

Additional information on N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide

Introduction to N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide (CAS No. 896327-21-2)

N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide, identified by its CAS number 896327-21-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including sulfonyl, phenoxy, and thiophene moieties, which contribute to its unique chemical properties and potential biological activities.

The structure of N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide features a central acetylamide backbone substituted with a 4-fluorobenzenesulfonyl group at the second carbon position. This sulfonyl group is known for its ability to enhance the binding affinity and selectivity of molecules towards biological targets, making it a valuable moiety in drug design. Additionally, the presence of a thiophen-2-yl group at the same position introduces further complexity and potential for diverse interactions with biological systems.

The phenoxyacetyl moiety at the terminal position of the molecule adds another layer of functionality, contributing to the overall solubility and metabolic stability of the compound. These structural features collectively make N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways implicated in various diseases. The compound 896327-21-2 has been studied for its potential applications in oncology, neurology, and inflammatory disorders. Its unique structural framework suggests that it may interact with enzymes and receptors involved in these conditions, offering a basis for developing new treatments.

One of the most compelling aspects of N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2-phenoxyacetamide is its synthetic versatility. The combination of sulfonyl and thiophene groups provides multiple sites for chemical modification, allowing chemists to fine-tune its properties for specific applications. This flexibility has enabled researchers to explore various derivatives of this compound, each with distinct pharmacological profiles.

The pharmacological activity of N-896327-21-2 has been explored through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting how this molecule might interact with biological targets at the molecular level. These simulations have provided insights into the binding modes and affinity of the compound towards potential therapeutic targets.

In experimental settings, N-896327-21-2 has been evaluated in vitro using various bioassays designed to assess its interaction with enzymes and receptors. Preliminary results suggest that this compound exhibits notable activity against certain enzymes implicated in cancer progression. The sulfonyl group appears to play a critical role in modulating these interactions, enhancing binding affinity and selectivity.

The thiophene moiety also contributes significantly to the pharmacological profile of N-896327-21-2. Thiophene-based compounds are well-documented for their ability to modulate neurological pathways, making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The phenoxyacetyl group further enhances the compound's solubility and bioavailability, which are crucial factors for successful drug development.

Furthermore, the fluorine atom in the 4-fluorobenzenesulfonyl group adds another layer of functional complexity. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability and binding interactions. This feature makes N-896327-21-2 particularly interesting from a medicinal chemistry perspective.

The synthetic route to N-896327-21-2 involves multi-step organic transformations that highlight the compound's structural complexity. Key steps include sulfonylation reactions, nucleophilic substitutions, and condensation processes that introduce the thiophene and phenoxyacetyl moieties. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

The development of novel synthetic methodologies has been a cornerstone of modern drug discovery. The synthesis of N-896327-21-2 exemplifies how advances in organic chemistry can lead to the creation of complex molecules with potential therapeutic value. By refining synthetic routes, researchers can improve scalability and cost-effectiveness, making it more feasible to explore derivatives and analogs.

In conclusion, N-\*N-\* (4-fluorobenzenesulfonyl)-\* (thiophen-\* 20y)\*\*ethyl-\* (phenoxyacetamide)\*\*\*><\* strong\*\*> (CAS No.\*\* 896327-\* 21-\* 20\*\*)\*\*> is a multifaceted compound with significant potential in pharmaceutical research.\*\*> Its unique structural features,\*\*> including\*\*> \*\*sulfonyl,\* \*\*thiophene,\* \*\*phenoxy,\* \*\*and fluorine\* \*\*moieties,\* contribute\*\*> \*\*to\* \*\*its\* \*\*pharmacological\* \*\*activity.\* \;\;\;\;\; Further research is warranted\;\;\;\;\;to fully elucidate its therapeutic applications\;\;\;\;\;and explore its potential as\;\;\;\;\;a lead compound\;\;\;\;\;for drug development.\;